
A Comprehensive Technical Guide to the Safe
Handling of Methyl 3-methoxypropionate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for

Methyl 3-methoxypropionate. The following sections detail the chemical and physical

properties, hazard classifications, and necessary safety measures to be employed when

working with this compound in a laboratory setting.

Chemical and Physical Properties
Methyl 3-methoxypropionate is a clear, colorless liquid.[1] A summary of its key physical and

chemical properties is presented below to inform safe handling and storage procedures.
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Property Value References

CAS Number 3852-09-3 [1][2]

Molecular Formula C5H10O3 [1][2]

Molecular Weight 118.13 g/mol [1][3]

Boiling Point 142-143 °C [1][4]

Density 1.009 g/mL at 25 °C [1][4]

Flash Point 47 °C (116.6 °F) - closed cup [4][5]

Refractive Index n20/D 1.402 [4]

Vapor Pressure 5.3 mmHg at 25 °C [6]

Water Solubility 428.60 g/L at 25 °C [7]

Hazard Identification and Classification
Methyl 3-methoxypropionate is classified as a flammable liquid and vapor. It can cause

serious eye irritation and may cause respiratory irritation.[3] It is also considered harmful if

inhaled. Some sources suggest it may be harmful if swallowed and could cause skin irritation.

[3]
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Flammable Liquids Category 3 Warning
H226: Flammable

liquid and vapour

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

Warning
H335: May cause

respiratory irritation

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Reproductive Toxicity Category 2 Warning

H361: Suspected of

damaging fertility or

the unborn child

Source: GHS classification information aggregated from multiple sources.[2]

NFPA 704 Rating (estimated):[5]

Health: 2

Flammability: 2

Instability: 0

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling Methyl 3-
methoxypropionate.

3.1 Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5][8]
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Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][9]

Ground and bond containers when transferring material to prevent static discharge.[2][5]

3.2 Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles or a face shield that conforms to

EN166 or NIOSH standards.[2][5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing to prevent skin exposure.[2][5]

Respiratory Protection: If exposure limits are exceeded or if ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter.

[5]

3.3 Handling Procedures:

Avoid breathing vapors or mist.[5]

Avoid contact with eyes, skin, and clothing.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Use non-sparking tools.[2][8]

Wash hands thoroughly after handling.[2]

3.4 Storage Procedures:

Store in a cool, dry, and well-ventilated place away from sources of ignition.[5][8]

Keep containers tightly closed when not in use.[2][5]

Store in a designated "Flammables-area".[1][5]
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Accidental Release and First Aid Measures
4.1 Accidental Release Measures:

Small Spills: Absorb the spill with an inert material such as vermiculite, sand, or earth, and

place it in a suitable, closed container for disposal.[5]

Large Spills: Evacuate personnel to a safe area. Remove all sources of ignition and provide

adequate ventilation.[2] Prevent the spill from entering drains or waterways.[5]

Use a spark-proof tool and non-sparking tools during cleanup.[5]

4.2 First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[5]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid if irritation develops or persists.[5]

Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Get medical aid.[5]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[5][8]

Specific Hazards: The vapor is flammable and can travel to a source of ignition and flash

back.[5] Thermal decomposition may produce irritating and highly toxic gases.[5]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5]
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Visualized Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Methyl 3-
methoxypropionate in a laboratory setting.
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Preparation

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat

Step 1

Setup in Ventilated Area
(Fume Hood)

Step 2

Chemical Handling
- Grounding/Bonding

- Use Non-Sparking Tools

Step 3

Waste Disposal
- Segregate into appropriate

waste container

Step 4a

Decontamination & Cleanup

Step 4b

Remove PPE

Step 5

Wash Hands

Step 6

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 3-methoxypropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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